Cas no 52809-86-6 (2-Nitropropane-1,1,1,3,3,3-d6)

• Product Name: 2-Nitropropane-1,1,1,3,3,3-d6
• CAS No: 52809-86-6
• MF: C₃H₇NO₂
• MW: 89.0931808948517
• CID: 367123
• PubChem ID: 398
• Update Time: 2025-09-22

2-Nitropropane-1,1,1,3,3,3-d6 Chemical and Physical Properties

Names and Identifiers

• Propane-1,1,1,3,3,3-d6,2-nitro- (9CI)
• 1,1,1,3,3,3-Hexadeuterol-2-nitropropane
• 2-NITROPROPANE-1,1,1,3,3,3-D6
• Nitropropane, 2-
• 2-Nitropropane, >=96%
• F0001-2080
• RCRA waste no. U171
• EN300-19734
• Q209453
• Nipar S-30 solvent
• AI3-00109
• WLN: WNY1&1
• c0555
• MFCD00007397
• Nitroisopropane
• Isonitro propane
• CAS-79-46-9
• Nipar S-20 solvent
• 2-NITROPROPANE [HSDB]
• GKV234L2QH
• propane, 2-nitro
• NCGC00091337-01
• FT-0613216
• C02116
• NSC-5369
• sec-Nitropropane
• 2-Nitro-propane
• CCRIS 453
• HSDB 1134
• NSC 5369
• UNII-GKV234L2QH
• CHEBI:16037
• Isonitropropane
• InChI=1/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H
• Z104474978
• 2-nitropropane
• NS00006722
• CHEMBL261886
• N0249
• DTXCID80981
• RCRA waste number U171
• 2-NITROPROPANE [IARC]
• DTXSID6020981
• Dimethylnitromethane
• NSC5369
• 2-NITROPROPANE [MI]
• 2-nitro propane
• AKOS000119973
• i-C3H7NO2
• 1-Methylnitroethane
• J-510180
• EINECS 201-209-1
• 79-46-9
• EC 201-209-1
• Nipar S-20
• Propane, 2-nitro-
• 52809-86-6
• beta-Nitropropane
• NCGC00091337-02
• PD094263
• L001273
• .beta.-Nitropropane
• Tox21_200365
• D95323
• nipar s-30
• AMY25784
• NCGC00257919-01
• 2-Nitropropane-1,1,1,3,3,3-d6

• Inchi： 1S/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H3
• InChI Key： FGLBSLMDCBOPQK-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)C)=O

Computed Properties

• Exact Mass: 89.047678466g/mol
• Monoisotopic Mass: 89.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 54.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: log Kow = 0.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds